Cas no 19800-42-1 (Disperse Orange 29)

• Product Name: Disperse Orange 29
• CAS No: 19800-42-1
• MF: C₁₉H₁₅N₅O₄
• MW: 377.353503465652
• MDL: MFCD00071891
• CID: 51394
• PubChem ID: 88254
• Update Time: 2025-04-18

Disperse Orange 29 Chemical and Physical Properties

Names and Identifiers

• Disperse Orange 29
• 4-[[2-Methoxy-4-[(4-nitrophenyl)azo]phenyl]azo]phenol
• 4-({2-methoxy-4-[(4-nitrophenyl)azo]phenyl}azo)phenol
• Foron Yellow Brown SE-RL
• Pamacron Orange SF-29
• Ralhilene Orange GL
• Serene Orange GL
• Sumikaron Orange SE-RBL
• Tertranese Orange P-LH
• Triasperse Orange RL-S.
• C.I.26077
• C.I.Disperse Orange 29
• 4-2-Methoxy-4-(4-nitrophenyl)azophenylazophenol
• NS00019954
• 4-((4-((p-Nitrophenyl)azo)-2-methoxyphenyl)azo)phenol
• AKOS015913856
• Phenol, 4-(2-(2-methoxy-4-(2-(4-nitrophenyl)diazenyl)phenyl)diazenyl)-
• Phenol, 4-[[2-methoxy-4-[(4-nitrophenyl)azo]phenyl]azo]-
• W-110502
• C.I. Disperse Orange 29
• 4-[[2-methoxy-4-[(4-nitrophenyl)diazenyl]phenyl]diazenyl]phenol
• Phenol, 4-((2-methoxy-4-((4-nitrophenyl)azo)phenyl)azo)-
• MFCD00071891
• SCHEMBL17787278
• 19800-42-1
• EINECS 243-325-5
• Disperse orange 29, tech.
• 61902-11-2
• 4-((E)-(2-Methoxy-4-((E)-(4-nitrophenyl)diazenyl)phenyl)diazenyl)phenol
• 4-((2-Methoxy-4-((4-nitrophenyl)azo)phenyl)azo)phenol
• DTXSID5066532
• SCHEMBL13758738
• C.I.Disperse Orange 29 (C.I.26077)
• HY-D0521
• PTIVACHGVHIMMK-UHFFFAOYSA-N
• Disperse Orange 29 (Technical Grade)
• 4-[[2-methoxy-4-[(4-nitrophenyl)diazenyl]phenyl]hydrazinylidene]cyclohexa-2,5-dien-1-one
• CS-0010612

• MDL： MFCD00071891
• Inchi： 1S/C19H15N5O4/c1-28-19-12-15(22-20-13-2-7-16(8-3-13)24(26)27)6-11-18(19)23-21-14-4-9-17(25)10-5-14/h2-12,25H,1H3/b22-20+,23-21+
• InChI Key： PTIVACHGVHIMMK-DQPVQCHKSA-N
• SMILES： O(C)C1C=C(C=CC=1/N=N/C1C=CC(=CC=1)O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.11200
• Monoisotopic Mass: 377.112404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 4.9

Experimental Properties

• Density: 1.34
• Melting Point: >300°C
• Boiling Point: 597.3°Cat760mmHg
• Flash Point: 315°C
• Refractive Index: 1.652
• PSA: 124.72000
• LogP: 6.66300

Disperse Orange 29 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes